Cas no 1378654-24-0 (methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate)

• Product Name: methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate
• CAS No: 1378654-24-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5956505
• PubChem ID: 116940134
• Update Time: 2025-11-01

methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-propanoic acid, β-amino-, methyl ester
• methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate
• 1378654-24-0
• EN300-1164132

• Inchi： 1S/C8H12N2O2/c1-12-8(11)5-6(9)7-3-2-4-10-7/h2-4,6,10H,5,9H2,1H3
• InChI Key： WRSMALCFYDEWHZ-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C(N)CC(OC)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 323.9±32.0 °C(Predicted)
• pka: 17.35±0.50(Predicted)

Additional information on methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate

Introduction to Methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate (CAS No. 1378654-24-0)

Methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate, identified by its CAS number 1378654-24-0, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both an amino group and a pyrrole ring makes it a versatile building block for more complex molecular architectures.

The compound's structure consists of a propanoate ester backbone, modified with an amino substituent at the third carbon and a 1H-pyrrole ring attached at the same position. This specific arrangement imparts distinct chemical properties that make it valuable for various synthetic pathways. The pyrrole ring, known for its aromaticity and ability to participate in hydrogen bonding, enhances the molecule's interactions with biological targets, making it a promising candidate for pharmacological studies.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive molecules. Pyrrole derivatives, in particular, have been extensively studied for their role in medicinal chemistry. The compound methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate represents an excellent example of how incorporating such heterocycles into molecular frameworks can lead to novel pharmacophores. Its dual functionality—combining both an amino group and an ester—makes it a versatile intermediate for the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive peptides and proteins. The amino group can be readily modified through various chemical reactions, such as coupling with carboxylic acids or participating in amide bond formation. This flexibility allows researchers to tailor the molecule's properties for specific applications. For instance, it can be used to create peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and efficacy.

The ester group in methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate also provides opportunities for further functionalization. Esterases, enzymes that hydrolyze esters, are widely distributed in biological systems, making esters valuable tools for designing prodrugs or targeting specific enzymatic pathways. By leveraging this property, researchers can develop molecules that release active compounds under controlled conditions within the body.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that the pyrrole ring can interact with biological targets through hydrogen bonding and π-stacking interactions. These insights have guided the design of more effective drug candidates by predicting how different structural modifications might influence binding affinity and selectivity. The compound's unique structural features make it an attractive scaffold for virtual screening campaigns aimed at identifying new therapeutic agents.

In addition to its synthetic potential, methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate has been explored in various biochemical assays. Its ability to modulate enzyme activity has been investigated in several contexts, including its interaction with proteases and kinases. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses.

The development of novel synthetic methodologies has also contributed to the growing interest in this compound. Catalytic processes have been optimized to facilitate its incorporation into larger molecular frameworks efficiently and selectively. Transition metal-catalyzed reactions, such as cross-coupling reactions and hydrogenation processes, have been particularly useful in constructing complex structures from simpler precursors like methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate.

The role of this compound in drug discovery is further underscored by its presence in several patent literature and academic publications. Researchers have leveraged its unique structural features to develop novel therapeutics targeting various diseases, including cancer and neurological disorders. The ability to modify both the pyrrole ring and the amino group allows for fine-tuning of pharmacological properties, making it a valuable tool in medicinal chemistry.

The future prospects for methyl 3-amino-3-(1H-pyrrol-2-yl)propanoate are promising, with ongoing research exploring new synthetic routes and biological applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals. Its versatility as a synthetic intermediate and its potential as a pharmacophore ensure that it will remain a cornerstone of chemical and biomedical research for years to come.